5-Bromo-2-fluorobenzimidohydrazide

• Molecular Formula: C7H7BrFN3
• Molecular Weight: 232.05 g/mol
• IUPAC Name: N'-amino-5-bromo-2-fluorobenzenecarboximidamide
• InChI: InChI=1S/C7H7BrFN3/c8-4-1-2-6(9)5(3-4)7(10)12-11/h1-3H,11H2,(H2,10,12)
• InChI Key: VJBWFEFMFNZZLX-UHFFFAOYSA-N
• Isomeric SMILES: C1=CC(=C(C=C1Br)/C(=N/N)/N)F
• Canonical SMILES: C1=CC(=C(C=C1Br)C(=NN)N)F

Description

5-Bromo-2-fluorobenzimidohydrazide is a halogenated benzimidazole derivative characterized by a bromine atom at the 5-position and a fluorine atom at the 2-position of the benzimidazole core, with a hydrazide functional group attached.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Bromo-2-fluorobenzimidohydrazide typically involves the reaction of 5-bromo-2-fluorobenzaldehyde with hydrazine derivatives. The reaction is carried out under controlled conditions to ensure high yield and purity of the final product. The process involves the following steps:

Condensation Reaction: 5-Bromo-2-fluorobenzaldehyde is reacted with hydrazine hydrate in the presence of an acid catalyst to form the corresponding hydrazone.

Cyclization: The hydrazone undergoes cyclization to form 5-Bromo-2-fluorobenzimidohydrazide.

Industrial Production Methods

Industrial production of 5-Bromo-2-fluorobenzimidohydrazide follows similar synthetic routes but on a larger scale. The process involves the use of automated reactors and precise control of reaction parameters to ensure consistent quality and high yield. The final product is purified using techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

5-Bromo-2-fluorobenzimidohydrazide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The bromine and fluorine atoms in the compound can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate; typically carried out in acidic or basic medium.

Reduction: Sodium borohydride, lithium aluminum hydride; reactions are usually performed in anhydrous solvents.

Substitution: Nucleophiles such as amines, thiols, or alkoxides; reactions are conducted under mild to moderate conditions.

Major Products Formed

Oxidation: Formation of corresponding oxides or hydroxyl derivatives.

Reduction: Formation of reduced derivatives such as amines or alcohols.

Substitution: Formation of substituted benzimidazole derivatives with various functional groups.

Scientific Research Applications

5-Bromo-2-fluorobenzimidohydrazide has a wide range of applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Investigated for its potential biological activities, including antimicrobial, antifungal, and anticancer properties.

Medicine: Explored for its potential therapeutic applications, particularly in the development of new drugs and pharmaceuticals.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the synthesis of other valuable compounds.

Mechanism of Action

The mechanism of action of 5-Bromo-2-fluorobenzimidohydrazide involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, inhibiting their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in cell proliferation, leading to anticancer effects. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Position and Bioactivity

The position of halogen substituents significantly impacts physicochemical and biological properties. Key analogs include:

Compound Name	Substituents	Molecular Formula	Similarity Score	Key Features
(5-Bromo-2-fluorophenyl)hydrazine HCl	Br (C5), F (C2), hydrazine	C₆H₅BrClFN₂	0.93	Closest structural analog; used in antiviral studies due to hydrazine moiety.
(4-Bromo-2-fluorophenyl)hydrazine HCl	Br (C4), F (C2), hydrazine	C₆H₅BrClFN₂	0.91	Reduced bioactivity compared to 5-Br analog; positional isomerism affects binding.
5-Bromo-2-chlorobenzohydrazide	Br (C5), Cl (C2), hydrazide	C₇H₆BrClN₂O	N/A	Chlorine substituent increases lipophilicity but reduces electronegativity vs. F.
5-Bromo-2-phenylbenzimidazole	Br (C5), phenyl (C2)	C₁₃H₁₀BrN₂	N/A	Lacks hydrazide group; benzimidazole core used in kinase inhibition studies.

Key Findings :

• Halogen Effects : Fluorine at C2 enhances polarity and hydrogen-bonding capacity compared to chlorine or phenyl groups, improving solubility and target interaction .
• Hydrazide vs. Imidazole: The hydrazide group in 5-Bromo-2-fluorobenzimidohydrazide enables chelation with metal ions, a property absent in non-hydrazide analogs like 5-Bromo-2-phenylbenzimidazole .

Physicochemical Properties

• Solubility : Fluorine and hydrazide groups improve aqueous solubility compared to methoxy- or iodine-substituted analogs (e.g., 5-Bromo-2-methoxybenzaldehyde in ).
• Stability : Fluorine’s electron-withdrawing effect enhances resistance to oxidative degradation versus hydroxyl-substituted derivatives (e.g., 5-Bromo-2-hydroxypyridine in ).